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Cat. No.: B12413259

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caloxin 2A1 is a peptide inhibitor of the plasma membrane Ca2+/Mg2+-ATPase (PMCA)[1][2]
[3]. By selectively targeting an extracellular domain of the PMCA, Caloxin 2A1 provides a
valuable tool for studying the role of this essential ion pump in cellular calcium homeostasis
and signaling[3][4]. Proper handling and preparation of Caloxin 2A1 are critical for obtaining
reliable and reproducible experimental results. These application notes provide detailed
information on the solubility of Caloxin 2A1 and protocols for the preparation of stock

solutions.

Physicochemical Properties

Property Value Reference
Molecular Formula C64H91N19022 [1][5]16]
Molecular Weight 1478.5 g/mol [1]
Solid, White to off-white
Appearance [61[7]
powder
Purity >95% - >98% [1][6][8]
Storage (Solid) -20°C for = 4 years [1]
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Solubility Data

Caloxin 2A1 is supplied as a solid, typically as a trifluoroacetate (TFA) salt[1]. The solubility of
Caloxin 2A1 can vary depending on the solvent and the presence of solubilizing agents. The
following table summarizes the known solubility data for Caloxin 2A1. It is recommended to
use freshly opened, anhydrous solvents to avoid degradation of the peptide[7].

Solvent Concentration Observations Reference

Aqueous solutions are
not recommended for

Water ~1 mg/mL [1]
storage for more than

one day.

Ultrasonic treatment
100 mg/mL (67.64 ) )
DMSO may be required to aid  [7][9]

mM) : :
dissolution.[7][9]
10% DMSO + 90%
) > 2.5 mg/mL (1.69 )
(20% SBE-B-CD in Clear solution. [7]
: mM)
Saline)
10% DMSO + 90% > 2.5 mg/mL (1.69 )
) Clear solution. [7]
Corn QOil mM)

Experimental Protocols
Preparation of Aqueous Stock Solutions

Aqueous solutions of Caloxin 2A1 are suitable for immediate use in many cell-based assays.
However, due to the limited stability of the peptide in aqueous solutions, it is recommended to
prepare them fresh for each experiment and not to store them for more than one day[1].

Materials:
e Caloxin 2A1 (solid)

o Sterile, deionized, or distilled water
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o Vortex mixer

o Sterile microcentrifuge tubes

Protocol:

o Allow the Caloxin 2A1 vial to equilibrate to room temperature before opening.

» Weigh the desired amount of Caloxin 2A1 solid in a sterile microcentrifuge tube.

» Add the calculated volume of sterile water to achieve the desired concentration (e.g., fora 1
mg/mL stock solution, add 1 mL of water to 1 mg of Caloxin 2A1).

» Vortex the solution until the peptide is completely dissolved. Gentle warming or brief
sonication can be used to aid dissolution if necessary.

o Use the freshly prepared solution immediately. Discard any unused portion.

Preparation of DMSO Stock Solutions

DMSO is a common solvent for preparing high-concentration stock solutions of Caloxin 2A1,
which can then be diluted into aqueous buffers or cell culture media for experiments.

Materials:

Caloxin 2A1 (solid)

Anhydrous, cell culture grade DMSO

Vortex mixer

Ultrasonic bath (optional)

Sterile, light-protected microcentrifuge tubes
Protocol:

o Equilibrate the Caloxin 2A1 vial to room temperature.
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» Weigh the desired amount of Caloxin 2A1 solid in a sterile microcentrifuge tube.
¢ Add the calculated volume of anhydrous DMSO to achieve the desired concentration.

» Vortex the solution vigorously to dissolve the peptide. If precipitation occurs, brief sonication
in an ultrasonic water bath may be necessary to achieve a clear solution[7][9].

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected tubes to avoid repeated freeze-thaw cycles[7].

» Store the aliquots at -20°C or -80°C.

Stock Solution Storage and Stability

Proper storage of Caloxin 2A1, both in solid form and as stock solutions, is crucial for
maintaining its activity.

Storage -
Form Stability Reference
Temperature

Solid -20°C > 4 years [1]

) Not recommended for
Aqueous Solution 4°C [1]
more than one day

DMSO Stock Solution -20°C Up to 1 month [51[7]

DMSO Stock Solution -80°C Up to 6 months [7]

Note: Always allow stock solutions to thaw completely and equilibrate to room temperature
before use. Ensure the solution is clear and free of precipitates before diluting into your
experimental buffer or media.

Mechanism of Action and Signaling Pathway

Caloxin 2A1 is a non-competitive inhibitor of the plasma membrane Ca2+-ATPase (PMCA)[2]
[4]. It binds to an extracellular domain of the pump, thereby inhibiting its ability to extrude Ca2+
from the cell[2][3]. This leads to an increase in intracellular calcium concentration, which can
modulate various downstream signaling pathways.
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Caption: Caloxin 2A1 inhibits PMCA, leading to altered Ca2+ efflux and intracellular signaling.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the general workflow for preparing a Caloxin 2A1 stock

solution.
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Caption: Workflow for preparing Caloxin 2A1 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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